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Compound of Interest

Compound Name: ER-076349

Cat. No.: B3326424

Essential Safety and Handling Guide for ER-076349

This document provides immediate, essential safety and logistical information for handling ER-
076349, a potent tubulin polymerization inhibitor. It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices and proper experimental
conduct.

Hazard Identification and Personal Protective Equipment
(PPE)

ER-076349 is classified with the following hazards:

Harmful if swallowed (H302)[1]

Causes skin irritation (H315)[1][2]

Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1][2]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
adhering to European standard
EN 166.[1]

Protects against splashes and
dust, preventing serious eye
irritation.

Hand Protection

Handle with impermeable
gloves that satisfy EU Directive
89/686/EEC and the standard
EN374.[1] Inspect gloves
before use and use proper

glove removal technique.

Prevents skin contact and

subsequent irritation.

Skin and Body Protection

Wear appropriate protective
clothing to ensure all skin is
covered. Safety shoes that
meet at least S1 standards are

also recommended.[1]

Provides a barrier against

accidental spills and contact.

Respiratory Protection

Use only under a chemical
fume hood with adequate

exhaust ventilation.[1]

Minimizes the risk of inhaling
dust, aerosols, or fumes, which

can cause respiratory irritation.

Safe Handling and Storage

Operational Plan:

o Engineering Controls: All work with ER-076349 must be conducted in a chemical fume hood

to ensure adequate ventilation.[1] Eyewash stations and safety showers must be in close

proximity to the workstation.[1]

» Handling Practices: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust,

fumes, or vapors.[1] Take precautionary measures against static discharge.[1] Wash hands

thoroughly before and after handling.[1] Do not eat, drink, or smoke in the laboratory.[1]

Storage Plan:

o Temperature: Store at 0-8°C.[2]
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o Conditions: Keep away from heat, sparks, open flames, and hot surfaces.[1] The substance
is stable under recommended storage conditions.[1]

 Incompatibilities: Avoid strong oxidizing agents.[1]

Disposal Plan

o Contaminated Materials: Dispose of contaminated gloves and other waste in accordance
with applicable laws and good laboratory practices.[1]

o Bulk Material: Ensure the product is disposed of by licensed waste carriers according to local
regulations.[1] Do not allow the product to enter drains, waterways, or sewer systems.[1]

Experimental Protocols and Data

ER-076349 is a synthetic analogue of Halichondrin B that functions as a tubulin polymerization
inhibitor, leading to G2-M cell cycle arrest and disruption of mitotic spindles.[3]

Quantitative Data: In Vitro Antiproliferative Activity

The following table summarizes the 50% inhibitory concentration (IC50) of ER-076349 against
a panel of human cancer cell lines.

Cell Line Cancer Type IC50 (nM)
MDA-MB-435 Melanoma 0.59[3]
COLO 205 Colon Cancer 2.4[3]
DLD-1 Colon Cancer 7.3[3]

DU 145 Prostate Cancer 3.6[3]
LNCaP Prostate Cancer 1.8[3]

LOX Melanoma 3.2[3]
HL-60 Leukemia 2.6[3]
U937 Lymphoma 4.0[3]
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Detailed Methodology: Cell Proliferation Assay

This protocol describes the method used to determine the antiproliferative effects of ER-
076349 on cancer cells.[3]

Objective: To measure the inhibition of cancer cell proliferation after treatment with ER-076349

over one cell cycle.

Materials:

Cancer cell lines (e.g., U-2 OS human osteosarcoma cells)
Complete cell culture medium

ER-076349 stock solution

Trypsin-EDTA solution

Trypan blue dye

Hemacytometer

Procedure:

Cell Seeding: Plate cells in fresh medium and allow them to attach and grow for 24 hours.

Drug Treatment: Replace the medium with fresh medium containing a range of ER-076349
concentrations (e.g., 0.003-10,000 nmol/L).

Incubation: Incubate the cells for one full cell cycle (approximately 28 hours).
Cell Harvesting:

o Collect floating cells from the medium.

o Wash attached cells with PBS.

o Release attached cells using trypsinization (0.5 mg/ml in PBS with 0.5 mmol/L EDTA, pH
7.2) for 5 minutes at 37°C.
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o Combine the floating and attached cell populations.

e Cell Counting:
o Use Trypan blue dye to distinguish between living and dead cells.
o Count the number of live cells using a hemacytometer.

o Data Analysis: Determine the IC50 value, which is the concentration of ER-076349 that
inhibits cell proliferation by 50% compared to untreated controls.

Mandatory Visualizations
Signaling Pathway and Mechanism of Action

ER-076349

Mitotic Spindle
Formation

Tubulin Dimers

Click to download full resolution via product page

Caption: Mechanism of action for ER-076349.

Experimental Workflow: Cell Proliferation Assay
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Caption: Workflow for the cell proliferation assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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